Cas no 1904413-09-7 (N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide)
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide
- N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-2-(2-chlorophenyl)acetamide
- N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide
- AKOS025389030
- F6523-3382
- 1904413-09-7
-
- Inchi: 1S/C19H18Cl2N2O3/c20-15-5-6-17-14(9-15)11-23(19(25)12-26-17)8-7-22-18(24)10-13-3-1-2-4-16(13)21/h1-6,9H,7-8,10-12H2,(H,22,24)
- InChI Key: NYWLXUOMYJEUNU-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)CN(C(CO2)=O)CCNC(CC1C=CC=CC=1Cl)=O
Computed Properties
- Exact Mass: 392.0694478g/mol
- Monoisotopic Mass: 392.0694478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 58.6Ų
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-3382-2μmol |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-5μmol |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-10μmol |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-20μmol |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-1mg |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-2mg |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-3mg |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-4mg |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-5mg |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6523-3382-10mg |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide |
1904413-09-7 | 10mg |
$79.0 | 2023-09-08 |
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide
N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide: A Comprehensive Overview
The compound with CAS No. 1904413-09-7, known as N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoxazepines, which are known for their versatile structures and biological activities. The molecule's structure incorporates a benzoxazepine ring system with substituents that include a chlorinated phenyl group and an acetamide moiety. These structural features contribute to its unique chemical properties and functional versatility.
Recent studies have highlighted the importance of benzoxazepine derivatives in drug discovery and development. The benzoxazepine core of this compound is a bicyclic structure that combines aromaticity with heterocyclic functionality. The presence of the chlorine atom at position 7 of the benzoxazepine ring introduces electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic properties. Additionally, the acetamide group attached to the ethyl side chain enhances solubility and bioavailability, making this compound a promising candidate for therapeutic applications.
The chemical synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, the formation of the benzoxazepine ring often requires precise control over reaction conditions to ensure proper cyclization. The introduction of the chlorinated phenyl group and the acetamide moiety are critical steps that determine the final product's structure and functionality.
From a pharmacological perspective, this compound has shown potential in modulating cellular signaling pathways associated with inflammation and oxidative stress. Studies have demonstrated its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The chlorinated phenyl group contributes to the molecule's lipophilicity, allowing it to cross cellular membranes more effectively. This property enhances its bioavailability and efficacy in targeting inflammatory sites within the body.
Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule exhibits strong binding affinity to several drug targets, including receptors involved in pain perception and neurodegenerative diseases. The acetamide group plays a crucial role in stabilizing these interactions through hydrogen bonding and hydrophobic interactions.
In terms of industrial applications, this compound has been considered for use in agrochemicals due to its potential as a fungicide or insecticide. Its ability to inhibit key enzymes in pathogenic organisms makes it a viable candidate for protecting crops from pests and diseases. However, further research is required to assess its environmental impact and safety profile before it can be commercialized for agricultural purposes.
Looking ahead, ongoing research is focused on improving the synthesis of this compound to reduce production costs while maintaining its high purity. Green chemistry approaches are being explored to minimize waste generation and enhance sustainability. Additionally, clinical trials are being planned to evaluate its safety and efficacy in treating human diseases such as arthritis and neurodegenerative disorders.
In conclusion, N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide represents a significant advancement in organic chemistry with promising applications across multiple fields. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery and material science.
1904413-09-7 (N-[2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl]-2-(2-chlorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)